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Compound of Interest

Compound Name: c-Met-IN-15

Cat. No.: B10805565

c-Met-IN-15 Technical Support Center

This guide provides researchers, scientists, and drug development professionals with essential
information on the solubility and preparation of c-Met-IN-15 for experimental use. It includes
frequently asked questions and troubleshooting tips to ensure successful and reproducible
results.

Frequently Asked Questions (FAQS)

Q1: What is c-Met-IN-15? Al: c-Met-IN-15 (also known as compound S3) is an inhibitor of the
c-Met kinase.[1][2] The c-Met signaling pathway is crucial in processes like cell proliferation,
invasion, and angiogenesis, and its dysregulation is implicated in various cancers.[3][4][5] c-
Met-IN-15 has been shown to inhibit c-Met kinase activity by 21.1% at a 10 yM concentration.

[1][2]

Q2: What are the recommended storage conditions for c-Met-IN-15? A2: Proper storage is
critical to maintain the stability and activity of the compound.

o Powder: Store the solid form of c-Met-IN-15 at -20°C for up to three years.[1]

e Stock Solutions: Once dissolved in a solvent like DMSO, aliquot the solution into single-use
vials to prevent degradation from repeated freeze-thaw cycles.[1] Store these aliquots at
-80°C for up to six months or at -20°C for up to one month.[1]

Q3: In which solvents is c-Met-IN-15 soluble? A3: Like many kinase inhibitors, c-Met-IN-15 is a
poorly water-soluble compound.[3] The recommended solvent for preparing stock solutions is
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Dimethyl sulfoxide (DMSO).[6] It is generally not soluble in aqueous buffers. For experimental
dilutions, the DMSO stock solution is further diluted into the appropriate aqueous medium (e.g.,

cell culture media, assay buffer).

Solubility Data

The following table summarizes the solubility profile of c-Met-IN-15 in common laboratory
solvents.

Solvent Solubility Remarks

Recommended solvent for

preparing high-concentration

stock solutions. DMSO is a
DMSO >10 mM )

polar aprotic solvent capable

of dissolving both polar and

nonpolar compounds.[6]

Not recommended for primary
stock solutions. May be used

Ethanol Sparingly Soluble in some co-solvent mixtures for
in vivo formulations, but this

requires optimization.

Direct dissolution in aqueous

media is not feasible. Dilute
Aqueous Buffers (e.g., PBS,

) Practically Insoluble from a DMSO stock solution to
Culture Media)

achieve the final working

concentration.

Experimental Protocols & Methodologies
Protocol 1: Preparation of Stock Solution for In Vitro
Assays

This protocol describes the preparation of a 10 mM stock solution in DMSO, suitable for cell-
based assays and biochemical kinase assays.
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Materials:

c-Met-IN-15 powder

Anhydrous/molecular biology grade Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Vortex mixer and/or sonicator
Procedure:

o Weighing: Carefully weigh the required amount of c-Met-IN-15 powder in a sterile
microcentrifuge tube. For example, to prepare 1 mL of a 10 mM solution of a compound with
a molecular weight of 500 g/mol , you would weigh 5 mg.

e Solvent Addition: Add the calculated volume of DMSO to the tube.

» Dissolution: Vortex the solution vigorously. If the compound does not fully dissolve, briefly
sonicate the tube in a water bath until the solution is clear. Gentle warming to 37°C may also
aid dissolution.

» Aliquoting: To avoid repeated freeze-thaw cycles, divide the stock solution into smaller,
single-use aliquots (e.g., 10-20 pL) in sterile cryovials.[1]

o Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for
short-term storage (up to 1 month).[1]
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Troubleshooting: Solubility Issues

Compound precipitated in
aqueous medium?

Increase final DMSO to <0.5%.
Run vehicle control.

Prepare fresh dilutions immediately
before each experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [c-Met-IN-15 solubility and preparation]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b10805565#c-met-
in-15-solubility-and-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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